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Compound of Interest

Compound Name: Allyl methyl disulfide

CAS No.: 2179-58-0

Cat. No.: B1223162

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide a comprehensive guide for the synthesis, purification, and

characterization of Allyl Methyl Disulfide (AMDS) for research applications. AMDS, a volatile

organosulfur compound found in garlic, has garnered significant interest for its potential

therapeutic properties, including antimicrobial, antioxidant, and anti-inflammatory effects. This

document outlines a detailed protocol for the chemical synthesis of AMDS, methods for its

purification, and data for its characterization using nuclear magnetic resonance (NMR) and

mass spectrometry (MS). Additionally, the known inhibitory effects of related organosulfur

compounds on the NF-κB signaling pathway are discussed, providing a basis for investigating

the mechanism of action of AMDS.

Chemical Properties and Safety Information
A summary of the key chemical and physical properties of Allyl Methyl Disulfide is presented

in Table 1.
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Table 1: Chemical and Physical Properties of Allyl Methyl Disulfide

Property Value Reference

Molecular Formula C₄H₈S₂ [1]

Molecular Weight 120.24 g/mol [1]

Appearance Colorless to pale yellow liquid

Odor
Strong, characteristic garlic-

like

Boiling Point 142-144 °C

Density 1.022 g/cm³

CAS Number 2179-58-0 [1]

Safety Precautions: Allyl Methyl Disulfide is a flammable liquid and should be handled in a

well-ventilated fume hood.[1] Wear appropriate personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat. Avoid inhalation of vapors and contact with skin and

eyes. In case of contact, rinse immediately with plenty of water.

Synthesis of Allyl Methyl Disulfide
The synthesis of Allyl Methyl Disulfide, an unsymmetrical disulfide, can be achieved through

the reaction of an allyl thiol derivative with a methylthiolating agent. A reliable method involves

the reaction of allyl mercaptan with S-methyl methanethiosulfonate (MMTS).

Experimental Protocol: Synthesis of Allyl Methyl
Disulfide
This protocol is adapted from general procedures for the synthesis of unsymmetrical disulfides.

Materials:

Allyl mercaptan (CH₂=CHCH₂SH)

S-methyl methanethiosulfonate (CH₃SSO₂CH₃)
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Sodium methoxide (NaOMe) or another suitable base

Methanol (MeOH), anhydrous

Diethyl ether (Et₂O)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Rotary evaporator

Separatory funnel

Procedure:

Preparation of Sodium Allylthiolate: In a round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), dissolve allyl mercaptan (1.0 eq) in anhydrous methanol. Cool the

solution to 0 °C in an ice bath.

Deprotonation: Slowly add a solution of sodium methoxide (1.0 eq) in methanol to the stirred

solution of allyl mercaptan. Stir the reaction mixture at 0 °C for 30 minutes to ensure

complete formation of the sodium allylthiolate.

Thiolation: To the resulting solution, add S-methyl methanethiosulfonate (1.0 eq) dropwise

via a dropping funnel at 0 °C.
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Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for 2-4 hours. Monitor the reaction progress by thin-layer

chromatography (TLC).

Work-up:

Quench the reaction by adding water.

Remove the methanol under reduced pressure using a rotary evaporator.

Extract the aqueous residue with diethyl ether (3 x 50 mL).

Combine the organic layers and wash successively with saturated aqueous sodium

bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL).

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent.

Purification:

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude Allyl Methyl Disulfide by flash column chromatography on silica gel

using a hexane/ethyl acetate gradient (e.g., starting with 100% hexane and gradually

increasing the polarity).[2][3]

Characterization:

Collect the fractions containing the pure product and concentrate them using a rotary

evaporator to yield Allyl Methyl Disulfide as a colorless to pale yellow liquid.

Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Expected Yield: 70-85%

Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1223162/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-synthesis-of-allyl-methyl-disulfide
http://orgsyn.org/Content/pdfs/procedures/v102p0276.pdf
http://www.chem.rochester.edu/notvoodoo/pages/purification.php?page=flash_column
https://www.benchchem.com/product/b1223162/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-synthesis-of-allyl-methyl-disulfide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223162?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of Sodium Allylthiolate Reaction Work-up Purification & Characterization

Dissolve Allyl Mercaptan
in Anhydrous Methanol Cool to 0 °C Add Sodium Methoxide

Solution Stir at 0 °C for 30 min Add S-methyl methanethiosulfonate
(MMTS) dropwise at 0 °C Warm to Room Temperature Stir for 2-4 hours Quench with Water Remove Methanol Extract with Diethyl Ether Wash with NaHCO₃ and Brine Dry over MgSO₄ Concentrate Crude Product Flash Column Chromatography Characterize by NMR and MS

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Allyl Methyl Disulfide.

Characterization Data
Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 2: Predicted ¹H and ¹³C NMR Data for Allyl Methyl Disulfide

¹H NMR
Chemical Shift

(δ, ppm)
Multiplicity

Coupling

Constant (J,

Hz)

Assignment

H-1 5.85-5.75 ddt
J = 17.0, 10.0,

7.0
=CH-

H-2 (trans) 5.20 d J = 17.0 =CH₂

H-2 (cis) 5.15 d J = 10.0 =CH₂

H-3 3.30 d J = 7.0 -S-CH₂-

H-4 2.40 s - -S-S-CH₃

¹³C NMR Chemical Shift (δ, ppm) Assignment

C-1 134.0 =CH-

C-2 118.0 =CH₂

C-3 42.0 -S-CH₂-

C-4 23.0 -S-S-CH₃
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Note: Predicted chemical shifts are based on typical values for similar structures and may vary

slightly depending on the solvent and instrument used.[4][5][6]

Mass Spectrometry (MS)
The electron ionization mass spectrum (EI-MS) of Allyl Methyl Disulfide is expected to show a

molecular ion peak (M⁺) at m/z 120. Key fragmentation patterns are summarized in Table 3.[1]

Table 3: Expected Mass Spectrometry Fragmentation of Allyl Methyl Disulfide

m/z Relative Intensity
Proposed Fragment

Ion
Structure

120 Moderate [C₄H₈S₂]⁺ Molecular Ion

73 High [C₃H₅S]⁺ [CH₂=CHCH₂S]⁺

47 Moderate [CH₃S]⁺ [CH₃S]⁺

41 High [C₃H₅]⁺ [CH₂=CHCH₂]⁺

Biological Context: Inhibition of NF-κB Signaling
Organosulfur compounds derived from garlic, such as diallyl disulfide (DADS) and diallyl

trisulfide (DATS), have been shown to exert anti-inflammatory effects by inhibiting the nuclear

factor-kappa B (NF-κB) signaling pathway.[7][8] The NF-κB pathway is a critical regulator of

inflammatory responses, and its dysregulation is implicated in various diseases. While the

specific mechanism of AMDS is still under investigation, it is plausible that it shares a similar

mode of action to other garlic-derived organosulfur compounds.

The proposed mechanism involves the inhibition of IκB kinase (IKK), which prevents the

phosphorylation and subsequent degradation of the inhibitory protein IκBα. This, in turn,

sequesters the NF-κB dimer (p50/p65) in the cytoplasm, preventing its translocation to the

nucleus and the transcription of pro-inflammatory genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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